5-Chloromethylthio-1-methyltetrazole

• Molecular Formula: C3H5ClN4S
• Molecular Weight: 164.62 g/mol
• IUPAC Name: 5-(chloromethylsulfanyl)-1-methyltetrazole
• InChI: InChI=1S/C3H5ClN4S/c1-8-3(9-2-4)5-6-7-8/h2H2,1H3
• InChI Key: CUSWHIFNKMCNPX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCl

Description

5-Chloromethylthio-1-methyltetrazole is a useful research compound. Its molecular formula is C3H5ClN4S and its molecular weight is 164.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-methyltetrazole-5-thiol sodium salt (2.00 g : 14.5 mMol.) in dimethylformamide (20 ml) under ice cooling is added bromochloromethane (20 ml) in one portion, and the mixture is stirred for 1.5 hour. The reaction mixture is diluted with water and extracted with ethyl acetate. The extract is washed with brine, dried over sodium sulfate, filtered, and concentrated. The residue is purified by silica gel column chromatography (toluene : ethyl acetate=20:1-10:1) to give 5-chloromethylthio-1-methyltetrazole as colorless crystals (1.73 g). Yield : 72%, m.p. 55° to 56° C.

Synthesis routes and methods II

Procedure details

A solution of sodium 5-mercapto-1-methyltetrazole hydrate (1.38 g, 10.0 mmol) in CH3CN (50 mL) was cooled in ice and treated in one portion with bromochloromethane (6.47 g, 50 mmol). The ice-bath was removed and the reaction mixture stirred at R.T. for 18 h. Then the solvent was evaporated and the crude product purified by chromatography on silica gel (eluted with CH2Cl2) to afford 1.27 g (77%) of the title compound, m.p.: 55°-57° C.